2-propylaniline hydrochloride
Overview
Description
2-Propylaniline hydrochloride (2-PAH) is an organic compound that is used in a wide range of applications. It is a white, odorless crystalline solid with a molecular weight of 179.6 g/mol. 2-PAH is a derivative of aniline and is used as a reagent in a variety of organic synthesis reactions. It is also used as a starting material for the production of other compounds, such as dyes and pharmaceuticals.
Mechanism of Action
2-Propylaniline hydrochloride is a strong base that is used in a variety of organic synthesis reactions. It can act as a nucleophile in substitution reactions, and can also act as an electrophile in addition reactions. It is also used as a catalyst in the production of polymers, such as polyurethanes.
Biochemical and Physiological Effects
2-Propylaniline hydrochloride is not known to have any significant biochemical or physiological effects. It is not known to be toxic to humans or animals, and is not known to be carcinogenic.
Advantages and Limitations for Lab Experiments
2-Propylaniline hydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and is widely available. It is also easy to handle and store, and can be used as a catalyst in a variety of reactions. The main limitation of 2-propylaniline hydrochloride is that it is not very soluble in water, which can make it difficult to use in certain reactions.
Future Directions
Future research on 2-Propylaniline hydrochloride could focus on developing new methods of synthesis and new applications for the compound. Additionally, research could be done on the potential toxicity of 2-propylaniline hydrochloride, as well as its potential for use in pharmaceuticals and other products. Finally, research could be done on the potential for 2-propylaniline hydrochloride to act as a catalyst in other reactions, such as polymerization reactions.
Synthesis Methods
2-Propylaniline hydrochloride is synthesized by the reaction of aniline with propyl bromide in the presence of sodium hydroxide. The reaction is carried out in aqueous solution at a temperature of 60-70°C. The reaction is then quenched with hydrochloric acid to give 2-propylaniline hydrochloride as a white crystalline solid.
Scientific Research Applications
2-Propylaniline hydrochloride is used in a wide range of scientific research applications. It is used as a starting material for the synthesis of various compounds, including dyes and pharmaceuticals. It is also used as a reagent in organic synthesis reactions. Additionally, 2-propylaniline hydrochloride is used as a catalyst for the production of polymers, such as polyurethanes.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-propylaniline hydrochloride can be achieved through a series of reactions starting from propionitrile.", "Starting Materials": [ "Propionitrile", "Hydrogen chloride gas", "Sodium hydroxide", "Aniline" ], "Reaction": [ "Step 1: Propionitrile is reacted with hydrogen chloride gas in the presence of a catalyst to form 2-propionitrile hydrochloride.", "Step 2: 2-propionitrile hydrochloride is then reacted with sodium hydroxide to form 2-propionamidine.", "Step 3: 2-propionamidine is then reacted with aniline in the presence of a catalyst to form 2-propylaniline.", "Step 4: Finally, 2-propylaniline is reacted with hydrochloric acid to form 2-propylaniline hydrochloride." ] } | |
CAS RN |
93561-38-7 |
Product Name |
2-propylaniline hydrochloride |
Molecular Formula |
C9H14ClN |
Molecular Weight |
171.7 |
Purity |
95 |
Origin of Product |
United States |
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